Cas no 41008-10-0 (Ethanol, 2-(ethyl(3-methylphenyl)amino)-, 1-(hydrogen sulfate))

• Product name: Ethanol, 2-(ethyl(3-methylphenyl)amino)-, 1-(hydrogen sulfate)
• CAS No: 41008-10-0
• MF: C₁₁H₁₇NO₄S
• MW: 259.321982145309
• CID: 2667938
• PubChem ID: 3084813

Ethanol, 2-(ethyl(3-methylphenyl)amino)-, 1-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• 2-(N-ethyl-3-methylanilino)ethyl hydrogen sulfate
• Sulfuric acid hydrogen 2-[ethyl(3-methylphenyl)amino]ethyl ester
• Ethanol, 2-[ethyl(3-methylphenyl)amino]-, 1-(hydrogen sulfate)
• LELANZDZYBEHBR-UHFFFAOYSA-N
• SCHEMBL9872251
• Ethanol, 2-(ethyl(3-methylphenyl)amino)-, 1-(hydrogen sulfate)
• Ethanol, 2-(ethyl(3-methylphenyl)amino)-, hydrogen sulfate (ester)
• DTXCID6039843
• DTXSID7068269
• 41008-10-0
• Ethanol, 2-[ethyl(3-methylphenyl)amino]-, hydrogen sulfate (ester)

• Inchi： InChI=1S/C11H17NO4S/c1-3-12(7-8-16-17(13,14)15)11-6-4-5-10(2)9-11/h4-6,9H,3,7-8H2,1-2H3,(H,13,14,15)
• InChI Key： LELANZDZYBEHBR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 259.088
• Monoisotopic Mass: 259.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.286
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.567